Cas no 19691-98-6 (Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-)

• Product Name: Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-
• CAS No: 19691-98-6
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 233312
• PubChem ID: 262223
• Update Time: 2025-04-19

Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-
• 3,3-dimethyl-5-oxo-5-(1,3-thiazol-2-ylamino)pentanoic acid
• 3,3-dimethyl-4-thiazol-2-ylcarbamoyl-butyric acid
• AC1L670O
• AC1Q5NY7
• AR-1E8717
• CTK4E2063
• N-< Thiazolyl-(2)> -3,3-dimethyl-glutarsaeure-monoamid
• NCIOpen2_006076
• NSC95661
• DTXSID80294263
• NSC-95661
• 19691-98-6
• Z1041171290
• AKOS012232370

• Inchi： 1S/C10H14N2O3S/c1-10(2,6-8(14)15)5-7(13)12-9-11-3-4-16-9/h3-4H,5-6H2,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key： NCGGHZVDGJKZGW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CC(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 242.07262
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.29
• LogP: 2.04560